Cas no 2172094-75-4 (3-2-(hydroxymethyl)bicyclo2.2.2octan-2-yl-1-methylpyrrolidin-3-ol)

• Product Name: 3-2-(hydroxymethyl)bicyclo2.2.2octan-2-yl-1-methylpyrrolidin-3-ol
• CAS No: 2172094-75-4
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 6102246
• PubChem ID: 165602316
• Update Time: 2025-10-31

3-2-(hydroxymethyl)bicyclo2.2.2octan-2-yl-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(hydroxymethyl)bicyclo2.2.2octan-2-yl-1-methylpyrrolidin-3-ol
• 2172094-75-4
• EN300-1643239
• 3-[2-(hydroxymethyl)bicyclo[2.2.2]octan-2-yl]-1-methylpyrrolidin-3-ol

• Inchi： 1S/C14H25NO2/c1-15-7-6-14(17,9-15)13(10-16)8-11-2-4-12(13)5-3-11/h11-12,16-17H,2-10H2,1H3
• InChI Key： JHEVPGOXYBFLNU-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(CO)CC2CCC1CC2

Computed Properties

• Exact Mass: 239.188529040g/mol
• Monoisotopic Mass: 239.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.7Ų

Additional information on 3-2-(hydroxymethyl)bicyclo2.2.2octan-2-yl-1-methylpyrrolidin-3-ol

Introduction to 3-2-(hydroxymethyl)bicyclo2.2.2octan-2-yl-1-methylpyrrolidin-3-ol (CAS No. 2172094-75-4)

3-2-(hydroxymethyl)bicyclo2.2.2octan-2-yl-1-methylpyrrolidin-3-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 2172094-75-4, this molecule belongs to the class of bicyclic pyrrolidines, which are known for their diverse applications in drug development. The presence of a hydroxymethyl group and a methyl-substituted pyrrolidine ring makes this compound particularly intriguing for researchers exploring novel therapeutic agents.

The molecular structure of 3-2-(hydroxymethyl)bicyclo2.2.2octan-2-yl-1-methylpyrrolidin-3-ol consists of a bicyclo[2.2.2]octane backbone, which contributes to its rigid conformation and potential for binding to specific biological targets. This structural motif is often found in natural products and has been extensively studied for its pharmacological properties. The hydroxymethyl group at the 2-position and the methyl group at the 1-position of the pyrrolidine ring further enhance its chemical diversity, making it a promising candidate for further investigation.

In recent years, there has been growing interest in developing new drugs based on bicyclic structures due to their favorable pharmacokinetic properties, such as improved solubility and reduced metabolic clearance. 3-2-(hydroxymethyl)bicyclo2.2.2octan-2-yl-1-methylpyrrolidin-3-ol has been explored in several preclinical studies as a potential lead compound for treating various diseases, including neurological disorders and inflammatory conditions. Its unique scaffold and functional groups make it an attractive molecule for medicinal chemists seeking to design novel therapeutic agents.

One of the most compelling aspects of this compound is its potential interaction with biological targets such as enzymes and receptors. The rigid bicyclic core provides a stable framework that can be optimized to fit into specific binding pockets, while the hydroxymethyl and methyl groups offer opportunities for hydrogen bonding and hydrophobic interactions, respectively. These features have led researchers to investigate its potential as an inhibitor or modulator of key biological pathways.

Recent studies have highlighted the importance of 3-hydroxymethylbicyclo[2.2.2]octanes in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammation and pain signaling. The presence of a hydroxymethyl group in 3-2-(hydroxymethyl)bicyclo2.2.2octan-2-yl-1-methylpyrrolidin-3-ol suggests that it may exhibit similar effects, making it a valuable compound for further pharmacological exploration.

The synthesis of 3-(hydroxymethyl)bicyclo[2.1.1]heptanols, which are closely related to bicyclo[2.1.1]heptanes, has been extensively studied due to their utility as building blocks in organic synthesis and drug development. While bicyclo[3.1.0]hexanes are less common, they have also been explored as scaffolds for novel bioactive molecules. The compound under discussion shares structural similarities with these scaffolds, suggesting that it may inherit some of their pharmacological properties.

In conclusion, 3-(hydroxymethyl)-bicyclo[3].1.-0]-hexanols, including 3-(hydroxymethyl)-bicyclo[4].1.-0]-nonanes, represent an important class of compounds with potential therapeutic applications. The unique structural features of 3-(hydroxymethyl)-bicyclo[5].1.-0]-decanes, such as the presence of multiple stereocenters and functional groups like hydroxymethylenes, make them attractive candidates for further investigation in drug discovery programs.

The development of new synthetic methods for constructing complex bicyclic structures remains an active area of research in organic chemistry。 These advances will enable chemists to access novel derivatives of compounds like CAS No 2172094754, expanding their pharmacological toolkit and potentially leading to the discovery of new therapeutic agents.